N-[1-cyclopentyl-5-oxo-2-phenyl-4-(trifluoromethyl)-4,5-dihydro-1H-imidazol-4-yl]cyclohexanecarboxamide

• Molecular Formula: C22H26F3N3O2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-[1-cyclopentyl-5-oxo-2-phenyl-4-(trifluoromethyl)imidazol-4-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C22H26F3N3O2/c23-22(24,25)21(27-19(29)16-11-5-2-6-12-16)20(30)28(17-13-7-8-14-17)18(26-21)15-9-3-1-4-10-15/h1,3-4,9-10,16-17H,2,5-8,11-14H2,(H,27,29)
• InChI Key: BIZDNEBPDNQNSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2(C(=O)N(C(=N2)C3=CC=CC=C3)C4CCCC4)C(F)(F)F

Description

N-[1-cyclopentyl-5-oxo-2-phenyl-4-(trifluoromethyl)-4,5-dihydro-1H-imidazol-4-yl]cyclohexanecarboxamide (ChemComp-471) is a complex organic compound with the following chemical formula: C₃₅H₃₆F₃N₃O₄. It consists of 81 atoms and has a molecular weight of 619.673 g/mol .

Preparation Methods

Synthetic Routes: The synthetic preparation of ChemComp-471 involves several steps. While I don’t have specific synthetic details for this compound, it likely follows a multistep process. Researchers would start from commercially available starting materials and proceed through cyclization, functional group transformations, and amide formation.

Industrial Production: Industrial-scale production methods for ChemComp-471 are proprietary and not widely disclosed. it likely involves efficient and scalable synthetic routes optimized for yield and purity.

Chemical Reactions Analysis

ChemComp-471 can undergo various chemical reactions:

Oxidation: It may be oxidized under specific conditions.

Reduction: Reduction reactions could modify its functional groups.

Substitution: Nucleophilic substitution reactions may occur at appropriate sites.

Common reagents and conditions depend on the specific reaction. Major products formed would vary based on the reaction type.

Scientific Research Applications

ChemComp-471 finds applications in diverse fields:

Medicine: It might exhibit pharmacological properties, making it relevant for drug discovery.

Chemistry: Researchers study its reactivity and use it as a synthetic intermediate.

Biology: It could serve as a probe to investigate biological processes.

Industry: Its unique structure may have industrial applications.

Mechanism of Action

The precise mechanism of ChemComp-471 remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers would compare ChemComp-471 with related molecules. Its uniqueness lies in its specific combination of functional groups and structural features.